Cas no 211637-75-1 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid)

• Product Name: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid
• CAS No: 211637-75-1
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• MDL: MFCD00671391
• CID: 66851
• PubChem ID: 2761469
• Update Time: 2025-10-23

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-2-methyl-L-phenylalanine
• Fmoc-Phe(2-Me)-OH
• Fmoc-L-2-Methylphe
• Fluorenylmethoxycarbonyl-L-2-methylphenylalanine
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-methylphenyl)propanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid
• Fmoc-2-Methy-L-Phenylalanine
• FMOC-L-2-METHYLPHENYLALANINE
• FMOC-O-ME-L-PHE-OH
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(o-tolyl)propanoic acid
• (2S)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-3-(2-methylphenyl)propanoic acid
• FMOC-D-2-METHYLPHENYLALANINE
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(o-tolyl

• MDL： MFCD00671391
• Inchi： 1S/C25H23NO4/c1-16-8-2-3-9-17(16)14-23(24(27)28)26-25(29)30-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)/t23-/m0/s1
• InChI Key： GYFMRMRGTNDDAT-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 401.16300
• Monoisotopic Mass: 401.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.3100
• Melting Point: 118 ºC
• Boiling Point: 623.4°C at 760 mmHg
• Flash Point: 330.8°C
• Refractive Index: 1.664
• PSA: 75.63000
• LogP: 4.92030
• Specific Rotation: -45 º (c=1,DMF)

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid

Comprehensive Overview of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid (CAS No. 211637-75-1)

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid (CAS No. 211637-75-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features an Fmoc group for temporary protection of the amine functionality, making it indispensable in solid-phase peptide synthesis (SPPS). Its structural uniqueness, characterized by an o-tolyl side chain, enhances its applicability in designing peptide-based therapeutics and bioconjugates.

The growing demand for custom peptides and targeted drug delivery systems has propelled interest in Fmoc-amino acids like this derivative. Researchers frequently search for "Fmoc protection strategies" or "ortho-tolyl amino acid applications," reflecting its relevance in biomedical innovation. Its CAS No. 211637-75-1 is often queried in databases for structure-activity relationship (SAR) studies, particularly in GPCR-targeted drug discovery.

From a synthetic perspective, this compound’s chiral purity (S-configuration) ensures high stereoselectivity in peptide chain assembly, a critical factor for biological activity. The carboxylic acid moiety allows further functionalization, enabling conjugation with nanocarriers or fluorescent probes—topics trending in theranostics research. Its stability under SPPS conditions and compatibility with automated synthesizers make it a staple in high-throughput screening workflows.

Environmental and safety considerations are also pivotal. Unlike hazardous reagents, 211637-75-1 is handled under standard laboratory safety protocols, aligning with the industry’s shift toward green chemistry. Recent publications highlight its role in sustainable peptide production, addressing queries like "eco-friendly Fmoc deprotection"—a hot topic in organic synthesis forums.

In summary, (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid exemplifies the intersection of precision chemistry and biomedical demand. Its versatility in drug design, coupled with its search-optimized identifiers (e.g., CAS No. 211637-75-1), ensures its prominence in both academic and industrial settings.